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Introduction

Nicotinamide adenine dinucleotide (NAD+) is a pivotal coenzyme in every living cell, essential
for a multitude of biological processes.[1] It plays a central role in cellular bioenergetics as a
key component of redox reactions in metabolic pathways like glycolysis and the tricarboxylic
acid (TCA) cycle.[2][3] Beyond its metabolic functions, NAD+ acts as a critical substrate for
several enzyme families, including sirtuins (SIRTs) and poly(ADP-ribose) polymerases
(PARPSs), which are involved in regulating cellular repair, stress resistance, and longevity
pathways.[2]

A growing body of evidence indicates that cellular NAD+ levels decline with age and in various
age-related diseases, including neurodegenerative and cardiovascular disorders.[1][2] This
decline is thought to disrupt the balance of NAD+ metabolism, where consumption outpaces
production and recycling.[2] Consequently, restoring NAD+ levels has emerged as a promising
therapeutic strategy to counteract age-related physiological decline and improve healthspan.
Direct supplementation with NAD+ is generally considered impractical due to its poor
bioavailability.[2] Therefore, research has focused on oral supplementation with NAD+
precursors, most notably Nicotinamide Mononucleotide (NMN) and Nicotinamide Riboside
(NR).[4][5] This guide provides a critical review and comparison of the clinical trial data on
these NAD+ precursors, aimed at researchers, scientists, and drug development professionals.
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NAD+ Metabolism and Signaling Pathways

NAD+ is synthesized through three major pathways: the de novo pathway from the amino acid
tryptophan, the Preiss-Handler pathway from nicotinic acid, and the salvage pathway, which
recycles nicotinamide (NAM) and other precursors like NR and NMN.[3][6] The salvage
pathway is the primary source of NAD+ in mammals, with the enzyme nicotinamide
phosphoribosyltransferase (NAMPT) being the rate-limiting step.[2][3]

Once synthesized, NAD+ is consumed by enzymes such as SIRTs, PARPs, and CD38.[6][7]
Sirtuins are deacetylases that regulate gene expression and metabolic processes, while
PARPs are crucial for DNA repair.[2][6] The activity of these enzymes is directly dependent on
NAD+ availability, linking the cell's metabolic state to its signaling and repair functions.[2]
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Overview of NAD+ metabolism, showing synthesis from precursors and consumption by key
enzymes to regulate cellular functions.
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Clinical Trials on Nicotinamide Mononucleotide
(NMN)

NMN has been investigated in several human clinical trials, showing promise in safety and
some physiological benefits. Studies suggest that oral NMN supplementation is well-tolerated
and effectively increases NAD+ levels in the blood.[8][9]

Summary of Key NMN Clinical Trials
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Study Reference

Participant
Characteristics

Intervention
(Dosage &
Duration)

Key Outcomes

Igarashi et al. (2021)

25 postmenopausal
women with
prediabetes,

overweight or obese

250 mg/day NMN for

10 weeks

NAD+ Levels:
Increased NAD+
metabolites in skeletal
muscle. Clinical
Endpoints: Improved
muscle insulin
sensitivity by ~25%;
no change in body
weight.[8][10]

Liao et al. (2021)

48 amateur runners

(middle-aged)

300, 600, or 900
mg/day NMN for 6

weeks

NAD+ Levels: Not
reported. Clinical
Endpoints: Improved
aerobic capacity (02
utilization) in a dose-
dependent manner.
[11]

Yi et al. (2021)

80 healthy middle-

aged/older adults (40-

65 years)

300, 600, or 900
mg/day NMN for 60
days

NAD+ Levels: Blood
NAD+ increased ~3x,
~6X, and ~5x in the
300, 600, and 900 mg
groups, respectively.
Clinical Endpoints:
Walking endurance (6-
minute walk test)
increased in the 600

and 900 mg groups.[4]

University of Tokyo
(2022)

Men aged 65 and

older

250 mg/day NMN for
12 weeks

NAD+ Levels: Not
specified. Clinical
Endpoints: Enhanced
muscle strength (grip
strength, walking
speed).[10]
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NAD+ Levels: Not the

primary outcome.

) ] ) Single doses of 100, Clinical Endpoints:
Keio University ] ]
10 healthy men 250, and 500 mg Confirmed NMN is
(Phase 1)
NMN safe and well-

tolerated up to 500
mg.[11]

Discussion of NMN Trial Results

Clinical trials consistently demonstrate that NMN supplementation is safe and effectively boosts
NAD+ levels.[8][9][11] The most notable clinical benefit observed is the improvement in muscle
insulin sensitivity in prediabetic women, suggesting a potential role in managing metabolic
disorders.[8][10] Furthermore, multiple studies have linked NMN to enhanced physical
performance, including aerobic capacity and walking endurance, particularly in middle-aged
and older adults.[4][11] While promising, many of these studies are limited by small sample
sizes and short durations, highlighting the need for larger, long-term trials to confirm these
benefits and explore other potential effects.[12][13]

Clinical Trials on Nicotinamide Riboside (NR)

NR is another prominent NAD+ precursor that has been more extensively studied in humans. It
is generally recognized as safe and effective at increasing NAD+ levels across various tissues.
[4] However, its effects on clinical outcomes have been mixed.

Summary of Key NR Clinical Trials
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Study Reference

Participant
Characteristics

Intervention
(Dosage &
Duration)

Key Outcomes

Martens et al. (2018)

24 healthy middle-
aged and older adults
(55-79 years)

500 mg twice daily NR

for 6 weeks

NAD+ Levels:
Increased NAD+ in
peripheral blood
mononuclear cells by
~60%. Clinical
Endpoints: Lowered
systolic blood
pressure and arterial

stiffness.[4]

Dollerup et al. (2018)

40 sedentary, obese

men (40-70 years)

1000 mg twice daily
NR for 12 weeks

NAD+ Levels: No
change in skeletal
muscle NAD+;
increased urinary NR
metabolites. Clinical
Endpoints: No
improvement in insulin
sensitivity or
mitochondrial function.

[4]

Elhassan et al. (2019)

12 older men (70-80

years)

500 mg twice daily NR

for 3 weeks

NAD+ Levels:
Increased NAD+
metabolome in
skeletal muscle.
Clinical Endpoints: No
significant change in
skeletal muscle
mitochondrial

bioenergetics.[4]

Dellinger et al. (2017)

115 healthy adults
(60-80 years)

250 mg NR + 50 mg
pterostilbene OR 500
mg NR + 100 mg

NAD+ Levels:
Increased whole blood
NAD+ by 40% (low
dose) and 90% (high
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pterostilbene for 8

weeks

dose). Clinical
Endpoints: Lowered
LDL cholesterol in the

high-dose group.[4]

30 patients with heart

) ] Up to 2000 mg/day
Wang et al. (2021) failure with reduced

o ) NR for 12 weeks
ejection fraction

NAD+ Levels:
Doubled whole blood
NAD+ levels. Clinical
Endpoints: No
improvement in
cardiac function or 6-
minute walk test;
reduced systemic

inflammation markers.

[4]

90 patients with 1000 mg/day NR (with
McDermott et al. ) )

Peripheral Artery or without resveratrol)
(2023) _

Disease (PAD) for 6 months

NAD+ Levels: Not
reported. Clinical
Endpoints: Improved
6-minute walk
distance by 17.6
meters (NR alone).
[14]

Discussion of NR Trial Results

The evidence for NR's clinical efficacy is less consistent than for NMN. While NR reliably

increases NAD+ levels, translating this biochemical change into functional improvements has

proven challenging in some studies.[4][15] For instance, trials in obese men failed to show

improvements in insulin sensitivity or mitochondrial function despite high doses.[4] However,

other studies have reported positive outcomes, such as reduced blood pressure and arterial

stiffness in healthy older adults and improved walking performance in patients with PAD.[4][14]

The combination of NR with pterostilbene, a sirtuin activator, has also shown potential benefits

for cholesterol levels.[4] The discrepancies in outcomes may be due to differences in study

populations, duration, and the specific health parameters being measured.

Experimental Protocols & Methodologies
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The design of clinical trials for NAD+ precursors generally follows a standard randomized,
double-blind, placebo-controlled methodology to ensure objectivity and minimize bias.

Typical Experimental Workflow

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Phase 1: Setup & Recruitment

Participant Screening
(Inclusion/Exclusion Criteria)

[ Informed Consent ]

'

(

Baseline Measurements
(Blood draws, functional tests)

)

Phase 2: Intervention

Randomization

Tyeatment Arm

dontrol Arm

(

Group A
(e.g., NMN/NR Supplement)

Group B
(Placebo)

Phase 3: FoI low-up & Anilysis

(

Follow-up Assessments
(Mid-point and Final)

)

Data Analysis

(Statistical Comparison)

[ Unblinding of Groups j

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

9/13 Tech Support


https://www.benchchem.com/product/b1191972?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

A generalized workflow for a randomized, placebo-controlled clinical trial of NAD+
supplementation.

Key Methodologies

o Participant Selection: Inclusion and exclusion criteria are critical. Trials often target specific
populations, such as healthy older adults, individuals with prediabetes, or patients with
specific diseases, to assess targeted effects.[4][16]

o Dosage and Administration: Dosages typically range from 250 mg to 2000 mg per day,
administered orally in capsule form.[4][9] The duration of supplementation varies from a few
weeks to several months.

o Measurement of NAD+ Levels: The gold standard for quantifying NAD+ and its metabolites
in biological samples (whole blood, peripheral blood mononuclear cells, skeletal muscle) is
liquid chromatography-mass spectrometry (LC-MS).[4] This technique offers high sensitivity
and specificity. Some studies use less precise colorimetric or fluorescence-based enzymatic
assays.[4]

¢ Assessment of Clinical Outcomes: Functional outcomes are measured using established
clinical tests. Examples include the 6-minute walk test for physical endurance,
hyperinsulinemic-euglycemic clamps for insulin sensitivity, and pulse wave velocity for
arterial stiffness.[4]

Critical Review and Comparison

Efficacy Comparison: Both NMN and NR have demonstrated the ability to increase systemic
NAD+ levels in humans.[4] However, based on the current, albeit limited, evidence, NMN
appears to show more consistent positive effects on metabolic function and physical
performance.[8][10][11] The trial showing a 25% improvement in muscle insulin sensitivity with
NMN is a particularly strong piece of evidence.[10] In contrast, the clinical benefits of NR are
more varied, with some studies showing no effect on similar metabolic parameters.[4][15] It is
crucial to note that direct head-to-head comparison trials are scarce, making definitive
conclusions difficult.

Safety and Tolerability: Across numerous studies, both NMN and NR supplements have been
found to be safe and well-tolerated, with no serious adverse effects reported even at high
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doses (e.g., up to 2000 mg/day for NR).[4][11] This strong safety profile is a significant
advantage for their potential use as long-term dietary supplements.

Limitations and Future Directions:

e Small Sample Sizes and Short Durations: Many of the published trials are pilot studies with
small numbers of participants and relatively short intervention periods (typically 6-12 weeks).
[4][13] This limits the statistical power to detect modest but clinically meaningful effects and
does not provide insight into long-term efficacy or safety.

 Variability in Populations and Outcomes: The wide range of populations studied (from
healthy adults to patients with specific diseases) and the diverse set of outcomes measured
make it difficult to synthesize the results and draw general conclusions.

o Lack of Mechanistic Insight: While NAD+ levels are often measured, few studies delve
deeper into the downstream molecular effects, such as changes in sirtuin activity or
mitochondrial gene expression in humans. This makes it difficult to confirm the proposed
mechanisms of action.

Future research should prioritize large-scale, long-term randomized controlled trials with
standardized methodologies. Head-to-head comparison studies between NMN and NR are
essential to determine if one precursor is superior. Furthermore, studies should include
comprehensive mechanistic analyses to bridge the gap between increased NAD+ levels and
clinical outcomes.

Conclusion

Clinical trials on NAD+ supplementation with precursors like NMN and NR have established
their safety and efficacy in elevating NAD+ levels in humans. The existing data suggests
potential health benefits, particularly for NMN in improving insulin sensitivity and physical
function. However, the overall clinical evidence remains preliminary and, in the case of NR,
inconsistent. The field is promising, but the current body of research is not yet robust enough to
support strong claims for anti-aging or disease prevention in the general population.[13][17]
Rigorous, large-scale clinical trials are imperative to validate the initial findings and translate
the exciting preclinical results into tangible human health benefits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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